Cas no 72716-73-5 (3-(6-methyl-3-pyridinyl)-2-Propenoic acid)

• Product Name: 3-(6-methyl-3-pyridinyl)-2-Propenoic acid
• CAS No: 72716-73-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1116664
• PubChem ID: 12783844
• Update Time: 2025-04-20

3-(6-methyl-3-pyridinyl)-2-Propenoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-3-pyridinyl)-2-Propenoic acid
• OAZIAOCXVZMCCR-SNAWJCMRSA-N
• (e)-3-(6-methylpyridin-3-yl)acrylic acid
• 3-(6-Methyl-3-pyridyl)propenic acid
• (2E)-3-(6-Methylpyridin-3-yl)prop-2-enoic acid
• EN300-1457105
• (2E)-3-(6-Methylpyridin-3-yl)prop-2-enoicacid
• 72716-73-5
• (E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid
• SCHEMBL1124258
• 117830-17-8

• Inchi： 1S/C9H9NO2/c1-7-2-3-8(6-10-7)4-5-9(11)12/h2-6H,1H3,(H,11,12)/b5-4+
• InChI Key： OAZIAOCXVZMCCR-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1=CN=C(C)C=C1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų